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An In-depth Technical Guide to Methyl 2-bromo-
6-methoxybenzoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-bromo-6-methoxybenzoate is an aromatic ester that holds significant potential as a

versatile building block in organic synthesis, particularly in the development of novel

pharmaceutical agents and natural products. Its unique substitution pattern, featuring a

bromine atom and a methoxy group ortho to the methyl ester, provides multiple reactive sites

for a variety of chemical transformations. This guide offers a comprehensive overview of the

known physical and chemical properties of Methyl 2-bromo-6-methoxybenzoate, along with

detailed experimental protocols for its synthesis and potential applications.

Core Physical and Chemical Properties
At present, specific experimental data for the physical properties of Methyl 2-bromo-6-
methoxybenzoate (CAS No: 31786-46-6, Molecular Weight: 245.07 g/mol ) are not readily

available in public literature. However, by examining the properties of its isomers, we can

estimate its likely characteristics. It is important to note that these are estimations and should

be confirmed by experimental analysis.
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Table 1: Estimated and Known Physical Properties of Methyl Bromo-Methoxybenzoate Isomers

Property
Methyl 2-bromo-6-
methoxybenzoate
(Estimated)

Methyl 2-bromo-5-
methoxybenzoate

Methyl 4-bromo-2-
methoxybenzoate

CAS Number 31786-46-6 35450-36-3 139102-34-4

Molecular Weight (

g/mol )
245.07 245.07 245.07

Physical State
Likely a liquid or low-

melting solid
- Low-melting solid

Boiling Point (°C) - 271
100-108 @ 0.01

mmHg[1]

Melting Point (°C) - - 33[1]

Density (g/mL) - 1.520 @ 25 °C -

Refractive Index - n20/D 1.563 -

Synthesis and Reactivity
The primary route for the synthesis of Methyl 2-bromo-6-methoxybenzoate is through the

esterification of its corresponding carboxylic acid, 2-bromo-6-methoxybenzoic acid.

Experimental Protocol: Esterification of 2-bromo-6-
methoxybenzoic acid
Objective: To synthesize Methyl 2-bromo-6-methoxybenzoate via acid-catalyzed

esterification.

Materials:

2-bromo-6-methoxybenzoic acid

Anhydrous methanol (MeOH)
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Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Round-bottom flask

Reflux condenser

Stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 2-bromo-6-methoxybenzoic acid in an excess of anhydrous

methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Equip the flask with a reflux condenser and heat the mixture to reflux. The reaction progress

should be monitored by thin-layer chromatography (TLC).

Once the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in an organic solvent such as diethyl ether or ethyl acetate.

Transfer the solution to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid), and brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

Methyl 2-bromo-6-methoxybenzoate.

The crude product can be further purified by column chromatography or distillation if

necessary.

Diagram 1: Synthesis of Methyl 2-bromo-6-methoxybenzoate

2-bromo-6-methoxybenzoic acid Methyl 2-bromo-6-methoxybenzoateMeOH, H₂SO₄ (cat.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b030978?utm_src=pdf-custom-synthesis
https://journals.iucr.org/e/issues/2023/10/00/jy2033/jy2033.pdf
https://www.benchchem.com/product/b030978#physical-and-chemical-properties-of-methyl-2-bromo-6-methoxybenzoate
https://www.benchchem.com/product/b030978#physical-and-chemical-properties-of-methyl-2-bromo-6-methoxybenzoate
https://www.benchchem.com/product/b030978#physical-and-chemical-properties-of-methyl-2-bromo-6-methoxybenzoate
https://www.benchchem.com/product/b030978#physical-and-chemical-properties-of-methyl-2-bromo-6-methoxybenzoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

